N-[3-(benzoylamino)propyl]isonicotinamide

• IUPAC Name: N-(3-benzamidopropyl)pyridine-4-carboxamide
• InChI: InChI=1S/C16H17N3O2/c20-15(13-5-2-1-3-6-13)18-9-4-10-19-16(21)14-7-11-17-12-8-14/h1-3,5-8,11-12H,4,9-10H2,(H,18,20)(H,19,21)
• InChI Key: ZIYDFFPIIZLOGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCCNC(=O)C2=CC=NC=C2
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

N-[3-(benzoylamino)propyl]isonicotinamide, also known as BAPNA, is a chemical compound that is widely used in scientific research. BAPNA is a derivative of nicotinamide, which is an important coenzyme in many biological processes. BAPNA has been used in various biochemical and physiological studies due to its ability to interact with enzymes and proteins.

Mechanism of Action

N-[3-(benzoylamino)propyl]isonicotinamide is a substrate for various enzymes that hydrolyze the amide bond between the benzoyl and propyl groups. The hydrolysis of N-[3-(benzoylamino)propyl]isonicotinamide results in the release of the benzoyl group, which can be detected spectrophotometrically. The rate of hydrolysis can be used to determine the activity of the enzyme.
Biochemical and Physiological Effects:
N-[3-(benzoylamino)propyl]isonicotinamide has no known biochemical or physiological effects in living organisms. It is a synthetic compound that is used solely for research purposes.

Advantages and Limitations for Lab Experiments

N-[3-(benzoylamino)propyl]isonicotinamide has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive. N-[3-(benzoylamino)propyl]isonicotinamide is stable and can be stored for long periods of time. It is also a highly specific substrate for certain enzymes, which makes it a useful tool for studying enzyme kinetics.
However, there are also limitations to using N-[3-(benzoylamino)propyl]isonicotinamide in laboratory experiments. N-[3-(benzoylamino)propyl]isonicotinamide is not a natural substrate for enzymes, and its use may not accurately reflect the activity of the enzyme in vivo. Additionally, N-[3-(benzoylamino)propyl]isonicotinamide may not be suitable for use with certain enzymes or in certain experimental conditions.

Future Directions

There are several future directions for research involving N-[3-(benzoylamino)propyl]isonicotinamide. One area of research could focus on developing new substrates that are more specific and accurate for measuring enzyme activity. Another area of research could investigate the use of N-[3-(benzoylamino)propyl]isonicotinamide in drug discovery and development, as it has been shown to be a useful tool for identifying potential enzyme inhibitors. Additionally, further studies could investigate the potential of N-[3-(benzoylamino)propyl]isonicotinamide as a diagnostic tool for certain diseases, as changes in enzyme activity can be indicative of certain pathological conditions.

Scientific Research Applications

N-[3-(benzoylamino)propyl]isonicotinamide has been widely used in scientific research as a substrate for various enzymes. It is commonly used to measure the activity of proteases, such as trypsin and chymotrypsin. N-[3-(benzoylamino)propyl]isonicotinamide is also used to study the activity of esterases, amidases, and other hydrolytic enzymes. N-[3-(benzoylamino)propyl]isonicotinamide is a useful tool for researchers to study enzyme kinetics and inhibition.